Cas no 68167-21-5 (Propanethioic acid, 2,2-dimethyl-, S-butyl ester)

• Product Name: Propanethioic acid, 2,2-dimethyl-, S-butyl ester
• CAS No: 68167-21-5
• MF: C₉H₁₈OS
• MW: 174.303621768951
• CID: 393617
• PubChem ID: 12634487
• Update Time: 2025-04-19

Propanethioic acid, 2,2-dimethyl-, S-butyl ester Chemical and Physical Properties

Names and Identifiers

• Propanethioic acid, 2,2-dimethyl-, S-butyl ester
• S-butyl 2,2-dimethylpropanethioate
• 68167-21-5
• SCHEMBL3866692
• DTXSID10505137

• Inchi： 1S/C9H18OS/c1-5-6-7-11-8(10)9(2,3)4/h5-7H2,1-4H3
• InChI Key： KMXBZURXTAAQOG-UHFFFAOYSA-N
• SMILES： S(CCCC)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 174.10794
• Monoisotopic Mass: 174.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07